Cas no 706767-17-1 (1-Piperazinecarboxylic acid, 4-(5-nitro-2-thienyl)-, ethyl ester)

• Product name: 1-Piperazinecarboxylic acid, 4-(5-nitro-2-thienyl)-, ethyl ester
• CAS No: 706767-17-1
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 546858
• PubChem ID: 4098326

1-Piperazinecarboxylic acid, 4-(5-nitro-2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(5-nitro-2-thienyl)-, ethyl ester
• ethyl 4-(5-nitrothiophen-2-yl)piperazine-1-carboxylate
• 706767-17-1
• SR-01000103623-1
• CCG-200855
• SR-01000103623
• AKOS005168323
• SBB025987
• DTXSID70399291
• AKOS015922452
• ETHYL 4-(5-NITRO-2-THIENYL)TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE

• Inchi： InChI=1S/C11H15N3O4S/c1-2-18-11(15)13-7-5-12(6-8-13)9-3-4-10(19-9)14(16)17/h3-4H,2,5-8H2,1H3
• InChI Key： UZIJPLRVLJWOGH-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1CCN(CC1)C2=CC=C(S2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.07845
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 75.92